molecular formula C9H11NO5S B8709257 2-Hydroxyethyl 2-sulfamoylbenzoate CAS No. 102909-09-1

2-Hydroxyethyl 2-sulfamoylbenzoate

Cat. No.: B8709257
CAS No.: 102909-09-1
M. Wt: 245.25 g/mol
InChI Key: JHENOANIMKFEMS-UHFFFAOYSA-N
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Description

2-Hydroxyethyl 2-sulfamoylbenzoate is a useful research compound. Its molecular formula is C9H11NO5S and its molecular weight is 245.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

102909-09-1

Molecular Formula

C9H11NO5S

Molecular Weight

245.25 g/mol

IUPAC Name

2-hydroxyethyl 2-sulfamoylbenzoate

InChI

InChI=1S/C9H11NO5S/c10-16(13,14)8-4-2-1-3-7(8)9(12)15-6-5-11/h1-4,11H,5-6H2,(H2,10,13,14)

InChI Key

JHENOANIMKFEMS-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C(=O)OCCO)S(=O)(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Hydrogen chloride gas was passed through a mixture of 54.9 g of saccharin and 500 ml of ethylene glycol for 11/2 hours. The mixture, which had warmed to 41° C., was then stirred at ambient temperature for 65 hours. The resulting solution was poured into 2 liters of ice water and the product extracted with ethyl acetate. The extracts were washed with water, dried (MgSO4), and the solvent removed under reduced pressure to give a colorless oil which slowly crystallized. The white solid was triturated with n-butylchloride to give 44.9 g of the title compound, m.p. 84°-86.5° C.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
54.9 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
2 L
Type
reactant
Reaction Step Two

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